Cas no 1346687-52-2 (5-(Thiazol-5-yl)nicotinic acid)

5-(Thiazol-5-yl)nicotinic acid structure
1346687-52-2 structure
Product Name:5-(Thiazol-5-yl)nicotinic acid
CAS No:1346687-52-2
MF:C9H6N2O2S
MW:206.221140384674
CID:1030085
PubChem ID:71303609
Update Time:2025-04-20

5-(Thiazol-5-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Thiazol-5-yl)nicotinic acid
    • 5-(1,3-thiazol-5-yl)pyridine-3-carboxylic acid
    • 1346687-52-2
    • 5-(Thiazol-5-yl)nicotinicacid
    • DTXSID30745058
    • Inchi: 1S/C9H6N2O2S/c12-9(13)7-1-6(2-10-3-7)8-4-11-5-14-8/h1-5H,(H,12,13)
    • InChI Key: ITXLHSIOBSSRMQ-UHFFFAOYSA-N
    • SMILES: S1C=NC=C1C1C=NC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 206.01499861g/mol
  • Monoisotopic Mass: 206.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 91.3Ų

5-(Thiazol-5-yl)nicotinic acid Pricemore >>

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